![molecular formula C14H17NO3 B3375417 1-(2-Methylbenzoyl)piperidine-2-carboxylic acid CAS No. 1101227-14-8](/img/structure/B3375417.png)
1-(2-Methylbenzoyl)piperidine-2-carboxylic acid
Overview
Description
1-(2-Methylbenzoyl)piperidine-2-carboxylic acid is a chemical compound with the CAS Number: 1101227-14-8 . It has a molecular weight of 247.29 and its IUPAC name is 1-(2-methylbenzoyl)-2-piperidinecarboxylic acid . It is typically stored at room temperature .
Molecular Structure Analysis
The molecular formula of this compound is C14H17NO3 . The InChI Code is 1S/C14H17NO3/c1-10-6-2-3-7-11(10)13(16)15-9-5-4-8-12(15)14(17)18/h2-3,6-7,12H,4-5,8-9H2,1H3,(H,17,18) .Physical And Chemical Properties Analysis
This compound is a powder . It is typically stored at room temperature . Unfortunately, specific physical and chemical properties such as density, melting point, and boiling point are not available from the sources I found.Mechanism of Action
1-(2-Methylbenzoyl)piperidine-2-carboxylic acid acts as a reagent in the synthesis of various organic compounds. It reacts with other organic compounds to form new compounds. The reaction mechanism involves the formation of a covalent bond between the carbon atom of the carboxylic acid and the nitrogen atom of the other compound. This covalent bond is then broken, resulting in the formation of a new compound.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects. It is not known to be toxic or to have any adverse effects on the human body.
Advantages and Limitations for Lab Experiments
1-(2-Methylbenzoyl)piperidine-2-carboxylic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain. It is also soluble in organic solvents, which makes it easy to use in reactions. However, it is insoluble in water, which can be a limitation for some experiments.
Future Directions
1-(2-Methylbenzoyl)piperidine-2-carboxylic acid has potential for use in a variety of scientific research applications. It can be used as a starting material in the synthesis of various drugs, and it can be used in the synthesis of various organic compounds. It can also be used in the synthesis of various heterocyclic compounds, such as phenylpiperazines and piperidines. Additionally, further research can be conducted to explore the potential of 1-(2-Methylbenzoyl)piperidine-2-carboxylic acidenzoylpiperidine-2-carboxylic acid as a therapeutic agent.
Scientific Research Applications
1-(2-Methylbenzoyl)piperidine-2-carboxylic acid is used in various scientific research applications. It is used as a reagent in the synthesis of various organic compounds, such as phenylpiperazines, piperidines, and other heterocyclic compounds. It is also used as a starting material in the synthesis of various drugs, including anti-inflammatory drugs, anticonvulsants, and antibiotics.
Safety and Hazards
The safety information available indicates that 1-(2-Methylbenzoyl)piperidine-2-carboxylic acid has the GHS07 pictogram . The signal word is “Warning” and the hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
1-(2-methylbenzoyl)piperidine-2-carboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3/c1-10-6-2-3-7-11(10)13(16)15-9-5-4-8-12(15)14(17)18/h2-3,6-7,12H,4-5,8-9H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQNZFMNCMRSHAK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)N2CCCCC2C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.